Cas no 1384428-21-0 (3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one)

• Product Name: 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one
• CAS No: 1384428-21-0
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 5189433
• PubChem ID: 71755414
• Update Time: 2026-03-05

3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one 6,6-dioxide
• 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one
• 3-benzyl-6,6-dioxo-6??-thia-3-azabicyclo[3.2.1]octan-8-one
• 3-benzyl-6
• E?-thia-3-azabicyclo[3.2.1]octan-8-one
• 3-benzyl-6$l^{6}-thia-3-azabicyclo[3.2.1]octane-6,6,8-trione
• 3-benzyl-6,6-dioxo-6lambda-thia-3-azabicyclo[3.2.1]octan-8-one
• 1384428-21-0
• EN300-100449
• F86089
• 3-benzyl-6,6-dioxo-6
• E-thia-3-azabicyclo[3.2.1]octane-6,6,8-trione
• 3-benzyl-6,6-dioxo-6-thia-3-azabicyclo[3.2.1]octan-8-one
• 6-Thia-3-azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-, 6,6-dioxide
• DTXSID001155951
• 3-benzyl-6lambda6-thia-3-azabicyclo[3.2.1]octane-6,6,8-trione
• SB74109
• PS-18044
• 3-BENZYL-6LAMBDA(6)-THIA-3-AZABICYCLO[3.2.1]OCTANE-6,6,8-TRIONE

• Inchi： 1S/C13H15NO3S/c15-13-11-7-14(6-10-4-2-1-3-5-10)8-12(13)18(16,17)9-11/h1-5,11-12H,6-9H2
• InChI Key： QIUBULRRJAGVIB-UHFFFAOYSA-N
• SMILES： C12C(=O)C(S(=O)(=O)C1)CN(CC1=CC=CC=C1)C2

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one

Comprehensive Overview of 3-Benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384428-21-0)

The compound 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384428-21-0) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique bicyclic structure, featuring a thia-azabicyclo core, makes it a valuable scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the treatment of various diseases.

One of the key features of 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one is its sulfone group (6,6-dioxo), which contributes to its chemical reactivity and biological activity. This functional group is often associated with enhanced metabolic stability and bioavailability, making it a preferred choice in the design of small-molecule drugs. The benzyl substituent further adds to the compound's versatility, allowing for fine-tuning of its physicochemical properties and interaction with biological targets.

In recent years, the demand for heterocyclic compounds like 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one has surged due to their role in addressing drug resistance and unmet medical needs. The compound's potential to act as a protease inhibitor or kinase modulator aligns with current trends in precision medicine and personalized therapy. These applications are particularly relevant in the context of cancer research and neurodegenerative diseases, where targeted therapies are in high demand.

The synthesis of 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one involves sophisticated organic chemistry techniques, including cyclization reactions and functional group transformations. Its CAS No. 1384428-21-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's molecular weight and structural complexity also make it a subject of interest in computational chemistry and molecular modeling studies, which are increasingly used to predict drug-like properties and optimize lead compounds.

From an industrial perspective, 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one is a valuable intermediate in the production of high-value pharmaceuticals. Its scalability and synthetic accessibility are critical factors for contract research organizations (CROs) and pharmaceutical manufacturers. The compound's compatibility with green chemistry principles is another area of exploration, as the industry shifts toward more sustainable and environmentally friendly practices.

In conclusion, 3-benzyl-6,6-dioxo-6λ?-thia-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384428-21-0) represents a promising candidate for further research and development. Its multifunctional structure and potential applications in drug discovery highlight its importance in modern chemistry. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing therapeutic innovations and addressing global health challenges.